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Compound of Interest

Compound Name: 6-Chloro-5-nitropicolinic acid

Cat. No.: B1349207

CAS Number: 353277-27-7
Synonyms: 6-chloro-5-nitro-2-pyridinecarboxylic acid

This technical guide provides a comprehensive overview of 6-Chloro-5-nitropicolinic acid, a
key heterocyclic building block for researchers, scientists, and professionals in drug
development. This document collates available physicochemical data, discusses its synthetic
relevance, and explores the biological context of related compounds.

Physicochemical Properties

6-Chloro-5-nitropicolinic acid is a solid organic compound. Its structure, characterized by a
pyridine ring substituted with a chloro, a nitro, and a carboxylic acid group, makes it a versatile
intermediate in organic synthesis. The physicochemical properties are summarized in the table
below.
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Property Value Source
Molecular Formula CeH3CIN204 [1]
Molecular Weight 202.55 g/mol [1]
Physical Form Solid

Purity Typically >96-98% [2]
InChi Key WMPMXUCWDZXMEW-

UHFFFAOYSA-N

CIC1=C(C=CC(=N1)C(=0)O)--
SMILES o
INVALID-LINK--[O-]

Storage Temperature 2-8°C, under inert atmosphere

Synthesis and Reactivity

While a detailed, peer-reviewed experimental protocol for the synthesis of 6-Chloro-5-
nitropicolinic acid is not readily available in the public domain, its structure suggests that it
can be synthesized from picolinic acid or related pyridine precursors through a series of
reactions involving chlorination and nitration. The precise sequence and reaction conditions
would be crucial to achieve the desired regioselectivity.

As an intermediate, 6-Chloro-5-nitropicolinic acid is valuable for its reactive sites. The
carboxylic acid group can undergo esterification or amidation. The chloro and nitro groups on
the pyridine ring activate it for nucleophilic aromatic substitution reactions, allowing for the
introduction of various functional groups. This reactivity is fundamental to its utility in building
more complex molecules.

Below is a generalized workflow illustrating the potential use of 6-Chloro-5-nitropicolinic acid
as a synthetic intermediate.
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6-Chloro-5-nitropicolinic acid

Acylation
Activation of Carboxylic Acid Nucleophilic Aromatic Substitution
(e.g., with SOCIz or EDC) (e.g., with R2-OH or R2-SH)

(Acyl Chloride or Activated Ester) (Substituted Pyridine Derivative)

( Amidation with R1-NHz ) Reduction of Nitro Group
Amide Derivative Amino Pyridine Derivative

i

Further Functionalization

Click to download full resolution via product page

Potential synthetic transformations of 6-Chloro-5-nitropicolinic acid.

Applications in Drug Development

6-Chloro-5-nitropicolinic acid serves as a building block in the synthesis of more complex
molecules with potential pharmaceutical applications. The presence of chloro and nitro groups
is a common feature in many biologically active compounds. Chlorine-containing molecules are
prevalent in FDA-approved drugs, highlighting the importance of chlorinated intermediates in
medicinal chemistry.[3]

Derivatives of similar structures, such as chloro-nitrobenzoic acids, have been investigated for
their antibacterial properties.[4] For instance, certain derivatives have shown inhibitory effects
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against both Gram-positive and Gram-negative bacteria.[4] The biological activity of such
compounds is often attributed to the complex interplay of their substituents, which can
influence their interaction with biological targets.

Biological Activity and Signaling Pathways

Direct studies on the biological activity or the specific signaling pathways affected by 6-Chloro-
5-nitropicolinic acid are not extensively documented in publicly available literature. However,
the broader class of nitropyridines is known to be synthetically versatile for creating bioactive
molecules with applications in anticancer and antiviral research.[5]

The nitro group in such compounds can be crucial for their biological effects. For example,
some nitro-containing compounds exert their therapeutic effects through bioreduction of the
nitro group, leading to reactive intermediates that can induce cellular damage in target
organisms or cells.

It is important to note that while the structural motifs of 6-Chloro-5-nitropicolinic acid are
present in biologically active molecules, its specific biological role and mechanism of action
require further investigation.

Spectroscopic Data

Detailed, publicly available spectroscopic data such as *H NMR, 3C NMR, IR, and mass
spectrometry for 6-Chloro-5-nitropicolinic acid are limited. This information is typically
available from commercial suppliers upon request in the form of a Certificate of Analysis.

Safety Information

Based on available safety data, 6-Chloro-5-nitropicolinic acid is classified as a warning-level
hazard. The following H-statements are associated with this compound:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.
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Standard precautionary measures, such as wearing appropriate personal protective equipment
and working in a well-ventilated area, should be followed when handling this chemical.

Conclusion

6-Chloro-5-nitropicolinic acid is a valuable chemical intermediate with significant potential in
synthetic and medicinal chemistry. Its reactivity, stemming from the combination of a carboxylic
acid, a chloro group, and a nitro group on a pyridine scaffold, allows for diverse chemical
transformations. While specific biological data for this compound is sparse, the prevalence of
its structural features in known bioactive molecules suggests its utility in the development of
new pharmaceutical agents. Further research into its synthesis, reactivity, and biological
properties is warranted to fully explore its potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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